Cas no 1932573-54-0 (methyl (2R,3S)-2-methylmorpholine-3-carboxylate)

• Product Name: methyl (2R,3S)-2-methylmorpholine-3-carboxylate
• CAS No: 1932573-54-0
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 6039878
• PubChem ID: 131145887
• Update Time: 2025-06-13

methyl (2R,3S)-2-methylmorpholine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl (2R,3S)-2-methylmorpholine-3-carboxylate
• 3-Morpholinecarboxylic acid, 2-methyl-,methylester,(2R,3S)-
• 1932573-54-0
• EN300-1070569

• Inchi： 1S/C7H13NO3/c1-5-6(7(9)10-2)8-3-4-11-5/h5-6,8H,3-4H2,1-2H3/t5-,6+/m1/s1
• InChI Key： SAPOPPYMFUJEBS-RITPCOANSA-N
• SMILES： N1CCO[C@H](C)[C@H]1C(OC)=O

Computed Properties

• Exact Mass: 159.08954328g/mol
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.053±0.06 g/cm3(Predicted)
• Boiling Point: 212.4±30.0 °C(Predicted)
• pka: 7.00±0.60(Predicted)

Additional information on methyl (2R,3S)-2-methylmorpholine-3-carboxylate

Methyl (2R,3S)-2-methylmorpholine-3-carboxylate (CAS No. 1932573-54-0): A Comprehensive Overview

Methyl (2R,3S)-2-methylmorpholine-3-carboxylate, identified by the chemical compound code CAS No. 1932573-54-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its unique stereochemical configuration, holds promise in various applications, particularly in the development of novel therapeutic agents and research tools.

The molecular structure of methyl (2R,3S)-2-methylmorpholine-3-carboxylate consists of a morpholine ring substituted with a carboxylate group at the 3-position and a methyl group at the 2-position. The stereochemistry, denoted as (2R,3S), indicates the specific spatial arrangement of the atoms in the molecule, which is crucial for its biological activity. This precise three-dimensional arrangement influences how the compound interacts with biological targets, making it a valuable candidate for drug design and discovery.

In recent years, there has been growing interest in chiral compounds like methyl (2R,3S)-2-methylmorpholine-3-carboxylate due to their potential to exhibit enhanced selectivity and efficacy in therapeutic applications. The stereochemical purity of this compound is essential for ensuring its pharmacological properties are consistent and predictable. Advances in synthetic methodologies have enabled the production of high-purity forms of this compound, facilitating its use in both academic research and industrial development.

One of the most compelling aspects of methyl (2R,3S)-2-methylmorpholine-3-carboxylate is its role as a building block in the synthesis of more complex molecules. Its unique structural features make it an ideal candidate for further functionalization, allowing chemists to create novel derivatives with tailored biological activities. For instance, researchers have explored its use in developing ligands for enzyme inhibition and receptor binding studies. These derivatives often exhibit improved pharmacokinetic profiles, making them attractive for clinical applications.

Recent studies have highlighted the potential of methyl (2R,3S)-2-methylmorpholine-3-carboxylate in the treatment of various diseases. Its ability to modulate biological pathways has been investigated in contexts such as neurological disorders, where precise stereochemical control is critical for therapeutic efficacy. Additionally, its structural similarity to natural products has prompted research into its role as a precursor for bioactive molecules. This has opened up new avenues for drug discovery, particularly in the quest to develop treatments for challenging conditions like cancer and inflammation.

The synthesis of methyl (2R,3S)-2-methylmorpholine-3-carboxylate involves multi-step organic reactions that require careful optimization to achieve high yields and enantiomeric purity. Modern synthetic approaches often employ asymmetric catalysis and chiral auxiliaries to ensure the desired stereochemical outcome. These techniques not only improve efficiency but also reduce costs associated with purification processes. As a result, researchers can now access this compound more readily than ever before.

In addition to its synthetic utility, methyl (2R,3S)-2-methylmorpholine-3-carboxylate has been studied for its potential role in drug delivery systems. Its amphiphilic nature allows it to form stable complexes with other molecules, enhancing their solubility and bioavailability. This property is particularly valuable for poorly water-soluble drugs, where improving delivery can significantly impact therapeutic outcomes. Furthermore, its biodegradability makes it an environmentally friendly choice for pharmaceutical applications.

The future prospects for methyl (2R,3S)-2-methylmorpholine-3-carboxylate are promising as ongoing research continues to uncover new applications and refine synthetic methodologies. Collaborative efforts between academia and industry are driving innovation in this field, leading to more efficient production processes and novel derivatives with enhanced properties. As our understanding of molecular interactions deepens, compounds like methyl (2R,3S)-2-methylmorpholine-3-carboxylate are expected to play an increasingly important role in addressing global health challenges.

In conclusion, methyl (2R,3S)-2-methylmorpholine-3-carboxylate represents a significant advancement in pharmaceutical chemistry and biomedicine. Its unique stereochemical configuration and versatile structural features make it a valuable tool for drug development and research. With continued innovation and exploration, this compound is poised to contribute to breakthroughs that improve human health and well-being.